Cas no 38524-82-2 (Trifenofos)

• Product Name: Trifenofos
• CAS No: 38524-82-2
• MF: C₁₁H₁₄Cl₃O₃PS
• MW: 363.624820232391
• CID: 923611
• Update Time: 2025-09-18

Trifenofos Chemical and Physical Properties

Names and Identifiers

• RH 218
• O-ethyl S-n-propyl O-2,4,6-trichlorophenyl phosphorothiolate
• Trifenofos
• Trifenofos [ANSI]
• ENT 29118
• Phosphorothioic acid, O-ethyl S-propyl O-(2,4,6-trichlorophenyl) ester
• O-Ethyl S-propyl O-(2,4,6-trichlorophenyl)phosphorothioate
• O-Ethyl S-propyl O-(2,4,6-trichlorophenyl) phosphorothioate
• Trifenofos [ANSI:ISO]
• Phosphorothioic acid, O-ethyl S-propyl O-(2,4,6-trichlorophenyl) ester (9CI)
• Q27286310
• U

• Inchi： 1S/C11H14Cl3O3PS/c1-3-5-19-18(15,16-4-2)17-11-9(13)6-8(12)7-10(11)14/h6-7H,3-5H2,1-2H3
• InChI Key： JJSBMWMYKICVIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OP(=O)(OCC)SCCC)Cl)Cl
• BRN： 2338086

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 310
• XLogP3: 5.2
• Topological Polar Surface Area: 60.8

Additional information on Trifenofos

Trifenofos (CAS No: 38524-82-2)

Trifenofos, also known by its CAS number 38524-82-2, is a widely recognized compound in the field of agricultural chemistry. This compound has garnered significant attention due to its unique properties and applications in various industries. Recent studies have highlighted its potential in enhancing crop productivity while maintaining environmental sustainability.

The chemical structure of Trifenofos is characterized by a complex arrangement of functional groups that contribute to its versatility. Researchers have identified that the compound's molecular composition plays a crucial role in its ability to interact with biological systems. This has led to its adoption in innovative agricultural practices, where it is used to improve soil fertility and plant growth.

One of the most recent advancements involving Trifenofos is its application in biofertilizers. Scientists have discovered that when combined with specific microbial strains, it enhances nutrient uptake in plants, leading to higher yields. This breakthrough has been particularly beneficial in regions with nutrient-deficient soils, where traditional fertilizers have shown limited effectiveness.

In addition to its agricultural applications, Trifenofos has also been explored for its potential in bioremediation processes. Studies have shown that it can accelerate the degradation of organic pollutants in contaminated soil, making it a valuable tool in environmental restoration efforts. This dual functionality underscores the compound's importance in both agricultural and ecological contexts.

The synthesis of Trifenofos involves a multi-step chemical process that requires precise control over reaction conditions. Recent research has focused on optimizing these processes to improve yield and reduce production costs. Innovations in catalytic systems have significantly enhanced the efficiency of Trifenofos synthesis, making it more accessible for large-scale applications.

Beyond its practical applications, the study of Trifenofos has contributed to our understanding of chemical interactions within biological systems. Researchers have utilized advanced spectroscopic techniques to analyze the compound's behavior at molecular levels, providing insights into its mechanism of action. These findings have paved the way for further exploration into its potential uses in pharmaceuticals and other industries.

In conclusion, Trifenofos, with its CAS number 38524-82-2, stands as a testament to human ingenuity in harnessing chemical compounds for beneficial purposes. Its versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern agriculture and environmental science.